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Compound of Interest

Compound Name: (S,R,S)-AHPC-PEG1-OTs

Cat. No.: B11936495 Get Quote

Essential Safety and Handling Guide for (S,R,S)-
AHPC-PEG1-OTs
For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial, immediate safety and logistical information for the handling of

(S,R,S)-AHPC-PEG1-OTs, a chemically synthesized conjugate used in PROTAC (Proteolysis-

Targeting Chimera) technology.[1][2][3] Due to its nature as a potent biological molecule and

the presence of a tosylate group, this compound requires careful handling to minimize

exposure and ensure a safe laboratory environment. Adherence to these procedural steps is

essential for operational safety and proper disposal.

Immediate Safety and Hazard Information
(S,R,S)-AHPC-PEG1-OTs is an E3 ligase ligand-linker conjugate that incorporates a VHL (von

Hippel-Lindau) ligand.[1][2][3] While a specific Safety Data Sheet (SDS) for this compound is

not readily available, the safety precautions are based on the known hazards of its

components: PROTACs, PEGylated compounds, and tosylates.

PROTACs: As biologically active molecules designed to induce protein degradation,

PROTACs should be handled as potent and hazardous compounds.[4][5][6][7]
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Tosylates: Tosylate-containing compounds are known to be potent alkylating agents and may

be carcinogenic.[8]

PEGylated Compounds: The polyethylene glycol (PEG) linker generally has low toxicity and

enhances solubility.

Based on a safety data sheet for the related compound, (S,R,S)-AHPC monohydrochloride,

associated hazards may include:

Harmful if swallowed[9]

Causes skin irritation[9]

Causes serious eye irritation[9]

May cause respiratory irritation[9]

Quantitative Data Summary
Specific quantitative data for (S,R,S)-AHPC-PEG1-OTs is limited. The following table

summarizes available information and notes where data is not available, based on typical

PROTAC compounds.
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Parameter Value/Information Source/Regulation

GHS Hazard Classification

Acute toxicity, Oral (Category

4), Skin corrosion/irritation

(Category 2), Serious eye

damage/eye irritation

(Category 2A), Specific target

organ toxicity - single exposure

(Category 3), Respiratory tract

irritation

Based on SDS for similar

PROTAC compounds[9]

Personal Protective Equipment

(PPE)

Nitrile gloves (double-gloving

recommended), safety goggles

with side-shields, lab coat. A

suitable respirator may be

required for handling powders

outside of a containment hood.

Standard laboratory practice

for hazardous chemicals[4][5]

[6]

Storage

Store in a tightly sealed

container in a cool, dry, and

well-ventilated area. For long-

term stability, storage at -20°C

is recommended.

General guidance for chemical

storage[7]

Primary Disposal Method

High-temperature incineration

by a licensed hazardous waste

disposal facility.

Common practice for cytotoxic

and antineoplastic waste[6]

Spill Cleanup

Absorb with inert material (e.g.,

vermiculite, sand), collect in a

sealed container, and dispose

of as hazardous waste.

Decontaminate the area with

an appropriate solvent.

General procedure for

chemical spills[6][10][11][12]

[13]

Operational Plan: Step-by-Step Guidance
Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the first line of defense against exposure.
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PPE Category Specification Rationale

Hand Protection

Chemical-resistant nitrile

gloves. Double-gloving is

recommended.

Protects against skin contact.

Eye Protection
Safety goggles with side-

shields.

Protects eyes from splashes or

aerosols.

Body Protection A lab coat must be worn.
Protects skin and clothing from

contamination.

Respiratory Protection

Not typically required when

handling within a certified

chemical fume hood. If

weighing or handling powders

outside of a fume hood, a

NIOSH-approved respirator is

necessary.

Prevents inhalation of airborne

particles.

Experimental Protocol: Safe Handling Workflow
Adherence to a strict operational workflow is critical to minimize risk.

Preparation:

Before handling, ensure all required PPE is worn correctly.

Work must be conducted in a certified chemical fume hood.

Cover the work surface with absorbent, disposable bench paper.

Weighing the Compound:

If available, use a powder containment hood for weighing the solid compound.

If a containment hood is not available, carefully weigh the material within the chemical

fume hood.
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Use anti-static weigh paper to prevent dispersal of the powder.

Handle with care to avoid generating dust.

Dissolving the Compound:

Add solvent to the solid slowly and carefully to prevent splashing.

If necessary, use sonication to aid dissolution.

Post-Handling:

Thoroughly wash hands after handling, even if gloves were worn.

Decontaminate all surfaces and equipment that came into contact with the compound

using an appropriate solvent (e.g., 70% ethanol). Dispose of cleaning materials as solid

hazardous waste.[6]
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Caption: Safe handling workflow for (S,R,S)-AHPC-PEG1-OTs.
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Disposal Plan
All waste generated from handling (S,R,S)-AHPC-PEG1-OTs must be treated as hazardous

chemical waste.

Waste Segregation
Solid Waste:

Collect all contaminated disposable materials, including gloves, weigh papers, pipette tips,

and bench paper, in a dedicated and clearly labeled hazardous waste container.[5]

This container should be kept sealed when not in use.

Liquid Waste:

Collect all unused solutions and contaminated solvents in a separate, sealed, and properly

labeled hazardous waste container.[5]

Do not dispose of any liquid waste containing this compound down the drain.[4]

Disposal Procedure
Labeling:

Clearly label all waste containers with "Hazardous Waste," the full chemical name "

(S,R,S)-AHPC-PEG1-OTs," and the primary hazard (e.g., "Potent Compound," "Chemical

Waste").[5]

Storage:

Store waste containers in a designated satellite accumulation area within the laboratory,

away from incompatible materials.[7]

Pickup:

Follow your institution's established procedures for hazardous waste pickup.
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Spill Management
In the event of a spill, immediate and appropriate action is necessary.

Evacuate:

Alert others in the immediate area and evacuate the affected space.

Control and Contain:

If safe to do so, prevent the spread of the spill.

For liquid spills, use an inert absorbent material such as vermiculite or sand to contain the

spill.

For solid spills, carefully sweep the material, avoiding the generation of dust. A light mist of

water can help prevent dust from becoming airborne.

Cleanup:

Wear full personal protective equipment, including double gloves, safety goggles, a lab

coat, and if necessary, a respirator.

Collect the absorbed material or swept solid into a sealable, labeled hazardous waste

container.

Decontaminate:

Clean the spill area with an appropriate solvent (e.g., 70% ethanol) and dispose of all

cleaning materials as hazardous waste.[6]
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Caption: Spill response workflow for (S,R,S)-AHPC-PEG1-OTs.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
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and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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